Cas no 1368362-69-9 (3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1368362-69-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5950933
• PubChem ID: 82405479
• Update Time: 2025-06-29

3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• EN300-1847944
• 1368362-69-9

• Inchi： 1S/C7H9NO3S/c1-4-8-3-6(12-4)5(9)2-7(10)11/h3,5,9H,2H2,1H3,(H,10,11)
• InChI Key： HPFVDPYUIICHGE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid

3-Hydroxy-3-(2-Methyl-1,3-Thiazol-5-Yl)Propanoic Acid (CAS No: 1368362-69-9)

3-Hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid is a biologically active compound with the CAS registry number 1368362-69-9. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology, material science, and biotechnology. The molecule is characterized by its unique structure, which combines a hydroxyl group with a thiazole ring system, making it a promising candidate for drug development and advanced material synthesis.

The thiazole ring in the structure of 3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid plays a crucial role in its chemical reactivity and biological activity. Thiazole derivatives are known for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial activities. Recent studies have highlighted the potential of this compound as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

One of the most exciting developments involving CAS No: 1368362-69-9 is its application in the development of targeted drug delivery systems. Researchers have explored the use of this compound as a ligand for nanoparticles, enabling precise targeting of diseased cells while minimizing off-target effects. This approach has shown promise in improving the efficacy of anticancer therapies and reducing systemic toxicity.

In addition to its pharmacological applications, 3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid has also been investigated for its role in enzyme inhibition. Studies have demonstrated that this compound can inhibit key enzymes involved in metabolic pathways, offering new avenues for the treatment of metabolic disorders such as diabetes and obesity.

The synthesis of CAS No: 1368362-69-9 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes, reducing the environmental impact of producing this compound on an industrial scale.

From a structural perspective, 3-hydroxy-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid exhibits interesting physical properties that make it suitable for various applications. Its solubility profile and stability under different conditions have been extensively studied, providing valuable insights into its potential uses in pharmaceutical formulations and materials science.

Looking ahead, the continued exploration of CAS No: 1368362-69-9 is expected to yield further breakthroughs in its application across multiple disciplines. As researchers delve deeper into its molecular mechanisms and functional properties, this compound is poised to become an essential tool in advancing modern medicine and technology.